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Compound of Interest

Compound Name: 2-Oxobutanoic Acid

Cat. No.: B029319 Get Quote

Introduction
2-Oxobutanoic acid, also known as α-ketobutyric acid, is a key endogenous metabolite

involved in the metabolism of several amino acids, including threonine and cystathionine.[1][2]

It serves as a precursor for the synthesis of propionyl-CoA, which subsequently enters the citric

acid cycle.[1][2] Due to its central role in cellular metabolism, 2-oxobutanoic acid is a critical

reagent in various research areas, including biochemistry, cell biology, and drug development.

Accurate and reproducible experimental results rely on the correct preparation and storage of

2-oxobutanoic acid stock solutions. This document provides a detailed protocol for the

preparation, storage, and safe handling of 2-oxobutanoic acid stock solutions to ensure their

stability and integrity for research applications.

Materials and Equipment
2-Oxobutanoic acid (solid or liquid form)[3][4]

Dimethyl sulfoxide (DMSO), anhydrous[1][2]

Deionized or distilled water[4][5]

Ethanol

Sterile, amber vials or polypropylene tubes

Calibrated analytical balance
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Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat[3][6]

Safety Precautions
2-Oxobutanoic acid is classified as a skin and serious eye irritant.[3] It is essential to handle

this compound in a well-ventilated area, preferably a fume hood, and to wear appropriate

personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-

resistant gloves.[3][6] Avoid inhalation of dust or aerosols and direct contact with skin and eyes.

[3] In case of contact, flush the affected area with copious amounts of water and seek medical

attention if irritation persists.[3][6]

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative data for the

preparation of 2-oxobutanoic acid stock solutions.
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Parameter Value Reference(s)

Solubility

In DMSO ≥ 50 mg/mL (489.76 mM) [2]

In Water
119 mg/mL; also described as

slightly soluble
[4][5][7]

In Alcohol Soluble [7]

Storage Conditions

Pure Form
-20°C for up to 3 years; 4°C for

up to 2 years
[3]

In Solvent (-80°C) Up to 1 year [1][8]

In Solvent (-20°C) Up to 1 month [2][3][9]

Stability

Stable under recommended

storage conditions.[3] Factors

affecting stability include pH,

temperature, and light

exposure.[10]

[3][10]

Experimental Protocol: Preparation of a 100 mM 2-
Oxobutanoic Acid Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of 2-oxobutanoic acid in

DMSO, a common solvent for this compound.

Preparation:

Ensure all equipment is clean and dry.

Bring the 2-oxobutanoic acid container to room temperature before opening to prevent

condensation.

Weighing:
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Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh the desired amount of 2-oxobutanoic acid. For example, to prepare 1 mL

of a 100 mM solution, weigh 10.209 mg of 2-oxobutanoic acid (Molecular Weight: 102.09

g/mol ).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the tube containing the 2-
oxobutanoic acid. For a 100 mM solution, add 1 mL of DMSO for every 10.209 mg of the

compound.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

If dissolution is slow, sonication for a few minutes can be beneficial.[1][2] Gentle warming

may also aid dissolution, but avoid excessive heat.[2]

Aliquoting and Storage:

Once a clear solution is obtained, aliquot the stock solution into smaller, single-use

volumes in sterile, amber vials or polypropylene tubes. This prevents repeated freeze-thaw

cycles which can degrade the compound.[2][9]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, store the aliquots at -80°C for up to one year.[1][8] For short-term

storage, -20°C for up to one month is suitable.[2][3][9]

Experimental Workflow Diagram

Preparation Weighing Dissolution Storage

Equilibrate 2-Oxobutanoic Acid to Room Temperature Tare Sterile Tube Weigh 2-Oxobutanoic Acid Add Anhydrous DMSO Vortex/Sonicate Until Dissolved Aliquot into Sterile Tubes Store at -80°C (long-term) or -20°C (short-term)
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Caption: Workflow for 2-Oxobutanoic Acid Stock Solution Preparation.

Signaling Pathway Involving 2-Oxobutanoic Acid
2-Oxobutanoic acid is an intermediate in several metabolic pathways. The diagram below

illustrates its position in the degradation pathways of threonine and methionine (via

cystathionine).

Threonine

2-Oxobutanoic Acid

Methionine
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Propionyl-CoA

Citric Acid Cycle (TCA)

Click to download full resolution via product page

Caption: Metabolic Fate of 2-Oxobutanoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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